Cas no 1806532-61-5 (Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806532-61-5
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4907000
• Update Time: 2025-08-03

Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-7(15)3-5-2-6(13)8(14-4-5)9(10,11)12/h2,4H,3H2,1H3
• InChI Key： HNERFQJXFLTAMU-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC=C(C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate

Recent Advances in the Application of Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate (CAS: 1806532-61-5) in Chemical Biology and Pharmaceutical Research

Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate (CAS: 1806532-61-5) is a highly versatile intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting neurological disorders and oncology. Recent studies have highlighted its role as a key building block in the construction of trifluoromethyl-substituted pyridine derivatives, which are increasingly recognized for their enhanced metabolic stability and binding affinity to biological targets. This research brief synthesizes the latest findings on the compound's applications, synthetic methodologies, and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate as a precursor in the synthesis of novel GABAA receptor modulators. The trifluoromethyl group at the 2-position of the pyridine ring was found to significantly improve blood-brain barrier permeability, while the iodine atom at the 3-position facilitated further functionalization via cross-coupling reactions. Researchers achieved a 78% yield in the Suzuki-Miyaura coupling with aryl boronic acids, underscoring the compound's utility in structure-activity relationship (SAR) studies.

In oncology applications, a breakthrough paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of 1806532-61-5 in developing irreversible kinase inhibitors. The electron-withdrawing nature of the trifluoromethyl group was shown to enhance the electrophilicity of adjacent carbons, enabling covalent binding to cysteine residues in the ATP-binding pocket of Bruton's tyrosine kinase (BTK). This mechanism resulted in prolonged target engagement and improved therapeutic efficacy in B-cell malignancy models, with IC50 values in the low nanomolar range.

The synthetic accessibility of Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development article detailed a continuous flow chemistry approach that reduced reaction times from 12 hours to 45 minutes while maintaining >95% purity. This scalable method employed microreactor technology with precise temperature control (80°C) and residence time optimization, addressing previous challenges in large-scale production of this valuable intermediate.

Structural characterization studies using X-ray crystallography (2023, Acta Crystallographica Section E) revealed that the trifluoromethyl group induces significant conformational restriction in derived compounds. This property has been exploited in the design of conformationally constrained peptidomimetics, particularly for protein-protein interaction inhibitors. The iodine atom's orthogonal reactivity has enabled late-stage diversification strategies, as demonstrated in a recent DNA-encoded library screening campaign that identified three novel hits against SARS-CoV-2 main protease.

Emerging safety data from preclinical studies (2024) indicate that derivatives of 1806532-61-5 show favorable toxicological profiles, with no observed hepatotoxicity at therapeutic doses in rodent models. The metabolic stability imparted by the trifluoromethyl group reduces oxidative metabolism, as confirmed by in vitro microsomal stability assays showing t1/2 > 120 minutes across species. These findings position Methyl 3-iodo-2-(trifluoromethyl)pyridine-5-acetate as a privileged scaffold for CNS drug development.

Future research directions highlighted in recent reviews include exploring the compound's potential in positron emission tomography (PET) tracer development by isotopic exchange of the iodine-127 with iodine-124. Additionally, computational studies predict that fluorination patterns derived from this scaffold may enable the development of fifth-generation EGFR inhibitors with improved resistance profiles. The continued evolution of synthetic methodologies and biological evaluations ensures that 1806532-61-5 will remain a focal point in medicinal chemistry innovation for the foreseeable future.